![molecular formula C10H14O4 B140369 2,3,4-Trimethoxybenzyl alcohol CAS No. 71989-96-3](/img/structure/B140369.png)
2,3,4-Trimethoxybenzyl alcohol
Overview
Description
2,3,4-Trimethoxybenzyl alcohol is a chemical compound that is part of the trimethoxybenzyl alcohol family. It is characterized by the presence of three methoxy groups (-OCH3) attached to a benzyl alcohol structure. While the specific compound this compound is not directly mentioned in the provided papers, related compounds with similar structures and substituents are discussed, which can provide insights into the chemical behavior and properties of the compound .
Synthesis Analysis
The synthesis of related trimethoxybenzyl alcohols often involves nucleophilic substitution reactions or cyclotetramerization processes. For instance, a substituted phthalonitrile derivative was prepared by reacting 3,4,5-trimethoxybenzyl alcohol with 4-nitrophthalonitrile, followed by cyclotetramerization to form novel metallophthalocyanines . Another related compound, 2,4,6-trimethoxybenzyl (Tmob) thioacetate, was prepared from the corresponding alcohol using a combination of reagents, indicating the versatility of trimethoxybenzyl alcohols in synthetic chemistry .
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been characterized using various spectroscopic techniques, including FTIR, NMR, and UV-VIS spectral data . X-ray diffraction analysis has been used to determine the crystal structure of derivatives, revealing configurations and dihedral angles between phenyl rings, which can be indicative of the spatial arrangement of substituents in this compound .
Chemical Reactions Analysis
Trimethoxybenzyl alcohols and their derivatives participate in a variety of chemical reactions. For example, the photochemistry of dimethoxybenzyl compounds with different leaving groups has been studied, showing the formation of isomeric trienes and suggesting SN1 reactivity with an early transition state . The reactivity of these compounds in solvolysis reactions in alcohol solvents has also been examined, providing insights into their chemical behavior .
Physical and Chemical Properties Analysis
The physical properties such as melting points and solubility can be inferred from related compounds. For instance, a trimethylbenzyl alcohol derivative was found to have a melting point range of 83–85 °C . The chemical properties, such as antioxidant activity, have been investigated for trimethoxybenzyloxy-substituted phthalocyanines, indicating potential for scavenging free radicals . The lack of aggregation behavior in certain concentrations suggests solubility characteristics that might be relevant for this compound .
Scientific Research Applications
Synthesis and Chemical Reactivity
One-Pot Synthesis of Thioethers
2,3,4-Trimethoxybenzyl alcohol has been used in one-pot syntheses of thioethers, showcasing its reactivity in creating complex organic compounds (Ham, Lee, & Yoo, 1996).
Formation of Carbon-Carbon Bonds
Research involving the formation of carbon-carbon bonds demonstrates the utility of derivatives of this compound in complex organic synthesis (Vicente et al., 1996).
Cysteine Protecting Group
In peptide synthesis, the S-2,4,6-trimethoxybenzyl group, derived from this compound, serves as a novel cysteine protecting group, indicating its importance in biochemistry (Munson et al., 1992).
Material Science and Catalysis
- Photoelectrocatalysis: Studies have explored the use of this compound in photoelectrocatalytic experiments, highlighting its potential in environmental applications and material science (Özcan et al., 2013).
Crystal Structure and Analysis
Structure Determination
Research involving the crystal structure analysis of compounds containing this compound derivatives provides insights into the molecular architecture and potential applications in crystallography (Pan et al., 2005).
Solid-State Structural Properties
Investigations into the solid-state structural properties of derivatives of this compound contribute to the understanding of molecular interactions and material properties (Pan et al., 2006).
Biological and Enzymatic Studies
- Enzymatic Oxidation: this compound and its derivatives have been used to study the oxidation capacity of laccases and peroxidases, demonstrating their role in biocatalysis and enzyme characterization (Hong et al., 2006).
Safety and Hazards
When handling 2,3,4-Trimethoxybenzyl alcohol, personal protective equipment should be worn . It should only be used in well-ventilated areas . Contact with skin, eyes, and clothing should be avoided . It should be kept away from heat and sources of ignition . Inhalation and ingestion should be avoided .
Mechanism of Action
Target of Action
It is known to be used to introduce a benzyl group onto the 2′-oh of purine ribonucleoside .
Mode of Action
It is known to be used in the introduction of a benzyl group onto the 2′-OH of purine ribonucleoside
Biochemical Pathways
Given its role in the methylation of purine ribonucleoside , it may be involved in nucleotide metabolism or related pathways.
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
It is known to be used in the introduction of a benzyl group onto the 2′-OH of purine ribonucleoside , which suggests it may play a role in modifying nucleic acids or related molecules.
properties
IUPAC Name |
(2,3,4-trimethoxyphenyl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5,11H,6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGJVVEVPKPOLEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)CO)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70992680 | |
Record name | (2,3,4-Trimethoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70992680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71989-96-3 | |
Record name | 2,3,4-Trimethoxybenzyl alcohol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71989-96-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2,3,4-Trimethoxyphenyl)methanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071989963 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2,3,4-Trimethoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70992680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,4-trimethoxybenzyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.069.315 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (2,3,4-TRIMETHOXYPHENYL)METHANOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VSQ538Z5GD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 2,3,4-Trimethoxybenzyl alcohol analyzed in pharmaceutical samples?
A1: The research article describes a novel, stability-indicating GC/MS method for quantifying Trimetazidine dihydrochloride (TMZ) in the presence of this compound. The method successfully separates and detects the undeilvatized compounds on a 100% dimethylpolysiloxane (Rtx-1) capillary column using electron-impact mass spectrometry. this compound elutes at a retention time of 11.69 minutes under these conditions. [] This method was successfully applied to analyze TMZ content in commercially available pharmaceutical formulations. []
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